Cas no 565237-11-8 (1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one)
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-(methylaminomethylcarbonyl)pyridine
- 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one
- 565237-11-8
- AXJSJIYMLICEMZ-UHFFFAOYSA-N
- SCHEMBL4859325
- EN300-1918428
-
- Inchi: 1S/C8H9BrN2O/c1-10-5-7(12)6-3-2-4-8(9)11-6/h2-4,10H,5H2,1H3
- InChI Key: AXJSJIYMLICEMZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(CNC)=O)=N1
Computed Properties
- Exact Mass: 227.99000
- Monoisotopic Mass: 227.98983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99000
- LogP: 1.63710
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918428-0.05g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1918428-0.1g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1918428-0.25g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1918428-0.5g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1918428-1.0g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1918428-2.5g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1918428-5.0g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-1918428-10.0g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 10g |
$5897.0 | 2023-05-31 | ||
| Enamine | EN300-1918428-1g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1918428-5g |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one |
565237-11-8 | 5g |
$3977.0 | 2023-09-17 |
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one
Introduction to 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No. 565237-11-8)
1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one, with the CAS number 565237-11-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bromopyridine derivative, is characterized by its unique structural features and potential biological activities. The compound consists of a pyridine ring substituted with a bromine atom at the 6-position and a methylamino group attached to an ethanone moiety. These structural elements contribute to its diverse applications in drug discovery and development.
The synthesis of 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one has been extensively studied due to its importance as an intermediate in the preparation of various bioactive molecules. One common synthetic route involves the reaction of 6-bromonicotinonitrile with methylamine and subsequent reduction to form the desired product. This method is highly efficient and scalable, making it suitable for both laboratory and industrial settings.
In recent years, 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one has been explored for its potential therapeutic applications. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that it can act as a potent inhibitor of specific kinases, which are key enzymes involved in cell signaling pathways and disease progression. This property makes it a promising lead compound for the development of novel drugs targeting conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.
One notable area of research involves the use of 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders. By modifying the bromopyridine core with various functional groups, researchers have been able to enhance the selectivity and potency of these compounds, leading to improved therapeutic outcomes with fewer side effects.
The pharmacokinetic properties of 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one have also been investigated to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets without causing significant toxicity or adverse effects.
In addition to its therapeutic potential, 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one has been used as a tool compound in biochemical assays and high-throughput screening (HTS) campaigns. Its ability to modulate specific biological pathways makes it valuable for identifying new drug targets and validating existing ones. This application has contributed significantly to the advancement of drug discovery technologies and methodologies.
The safety profile of 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.
In conclusion, 1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No. 565237-11-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutics targeting a wide range of diseases. Continued research into this compound will likely yield further insights into its mechanisms of action and broaden its applications in drug discovery and development.
565237-11-8 (1-(6-bromopyridin-2-yl)-2-(methylamino)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)